Cas no 152832-13-8 (Benzo[a]pyrene,6-isothiocyanato- (9CI))

• Product Name: Benzo[a]pyrene,6-isothiocyanato- (9CI)
• CAS No: 152832-13-8
• MF: C₂₁H₁₁NS
• MW: 309.383743524551
• CID: 228534
• PubChem ID: 154659
• Update Time: 2025-04-19

Benzo[a]pyrene,6-isothiocyanato- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,6-isothiocyanato- (9CI)
• 6-isothiocyanatobenzo[a]pyrene
• 6-Benzo(a)pyrenyl isothiocyanate
• 6-BENZO[A]PYRENYLISOTHIOCYANATE
• AC1L4CQ3
• ACMC-20n6jl
• AG-E-00246
• CCRIS 6854
• CTK4C7589
• BENZO(A)PYRENE, 6-ISOTHIOCYANATO-
• 6-ISOTHIOCYANATOBENZO(A)PYRENE
• 6-BENZO[A]PYRENYL ISOTHIOCYANATE
• ISOTHIOCYANATOBENZO(A)PYRENE, 6-
• UNII-SHJ3H8PGF4
• DTXSID30165136
• SHJ3H8PGF4
• 6-Benzo(a)pyrenylisothiocyanate
• 152832-13-8

• Inchi： 1S/C21H11NS/c23-12-22-21-17-7-2-1-6-15(17)16-10-8-13-4-3-5-14-9-11-18(21)20(16)19(13)14/h1-11H
• InChI Key： ZAZCYCBTCXZZQX-UHFFFAOYSA-N
• SMILES： S=C=NC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 309.06133
• Monoisotopic Mass: 309.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36